![molecular formula C13H15N3O8 B3132059 Diethyl [(2,4-dinitrophenyl)amino]malonate CAS No. 36309-52-1](/img/structure/B3132059.png)
Diethyl [(2,4-dinitrophenyl)amino]malonate
Overview
Description
Diethyl [(2,4-dinitrophenyl)amino]malonate is a useful research compound. Its molecular formula is C13H15N3O8 and its molecular weight is 341.27 g/mol. The purity is usually 95%.
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Scientific Research Applications
Malonate Derivatives in Cyclocondensation Reactions
Diethyl malonate derivatives, such as diethyl [(2,4-dinitrophenyl)amino]malonate, have been utilized in cyclocondensation reactions to synthesize six-membered heterocycles. These malonates act as reagents in reactions with 1,3-dinucleophiles, showcasing their versatility in creating complex heterocyclic structures, which are often pivotal in the development of pharmaceuticals and materials science (Stadlbauer et al., 2001).
Amination Reactions with Grignard Reagents
Diethyl 2-[N-(p-methoxyphenyl)imino]malonate, a closely related derivative, undergoes amination reactions with alkyl Grignard reagents to yield N-alkylation products. These products can be further transformed into primary amines, demonstrating the compound's utility in synthetic organic chemistry, particularly in the introduction of nitrogen functionalities into organic molecules (Niwa et al., 2002).
Insights into Supramolecular Assembly
The crystal structures of diethyl aryl amino methylene malonate derivatives, including this compound, have been analyzed to understand their supramolecular assembly. These studies reveal the importance of non-covalent interactions, such as hydrogen bonding and halogen interactions, in the formation of complex molecular architectures. This research provides insights into designing new materials with specific properties based on the principles of supramolecular chemistry (Shaik et al., 2019).
Enzymatic Synthesis Applications
Diethyl malonate derivatives have been explored as "green" acyl donors in the enzymatic resolution of amines. This approach represents an environmentally friendly alternative to traditional chemical synthesis methods, highlighting the potential of diethyl malonate derivatives in biocatalysis and sustainable chemistry (Simon et al., 2012).
Properties
IUPAC Name |
diethyl 2-(2,4-dinitroanilino)propanedioate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15N3O8/c1-3-23-12(17)11(13(18)24-4-2)14-9-6-5-8(15(19)20)7-10(9)16(21)22/h5-7,11,14H,3-4H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MPHCNHFCIHRMIT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(C(=O)OCC)NC1=C(C=C(C=C1)[N+](=O)[O-])[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15N3O8 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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